Cas no 84500-68-5 (1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline)

• Product Name: 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline
• CAS No: 84500-68-5
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• CID: 989427
• PubChem ID: 322978
• Update Time: 2025-04-20

1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,2,3,4-tetrahydroisoquinoline
• DTXSID50314240
• BCP30040
• BCP30041
• 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline
• NSC-281678
• 84500-68-5
• NSC281678
• SCHEMBL16799768
• 1,1',2,2',3,3',4,4'-Octahydro-1,1'-biisoquinoline pound>>1-(1,2,3,4-tetrahydroisoquinolin-1-yl)-1,2,3,4-tetrahydroisoquinoline
• NSC 281678
• DS-007912

• Inchi： 1S/C18H20N2/c1-3-7-15-13(5-1)9-11-19-17(15)18-16-8-4-2-6-14(16)10-12-20-18/h1-8,17-20H,9-12H2
• InChI Key： NDHNLLQPMVDMRO-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1C1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 264.163
• Monoisotopic Mass: 264.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 429°C at 760 mmHg
• Flash Point: 269.9°C
• Refractive Index: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines